Cas no 691396-66-4 (6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile)

• Product Name: 6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• CAS No: 691396-66-4
• MF: C₂₂H₁₃ClN₆O₄S
• MW: 492.894421339035
• CID: 6399930
• PubChem ID: 1640085
• Update Time: 2023-12-27

6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Z104341460
• EN300-26621143
• 6-amino-5-[(1,3-dioxaindan-5-yl)methyl]-7-(4-chlorobenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• 691396-66-4
• AKOS001136891
• 6-amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• 6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile

• Inchi： 1S/C22H13ClN6O4S/c23-13-2-4-14(5-3-13)34(30,31)20-19-22(28-16(9-25)15(8-24)27-19)29(21(20)26)10-12-1-6-17-18(7-12)33-11-32-17/h1-7H,10-11,26H2
• InChI Key： ULHRHEQRBOAZOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C2C(=NC(C#N)=C(C#N)N=2)N(CC2=CC=C3C(=C2)OCO3)C=1N)(=O)=O

Computed Properties

• Exact Mass: 492.0407518g/mol
• Monoisotopic Mass: 492.0407518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 967
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines